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Compound of Interest

Sodium morpholine-4-
Compound Name:
carbodithioate

CAS No.: 873-58-5

Cat. No.: B1311386

Get Quote

Introduction & Structural Context

Sodium morpholine-4-carbodithioate (also known as Sodium morpholinedithiocarbamate) is
a widely utilized organosulfur ligand in coordination chemistry and analytical toxicology.[1] Its
core utility stems from the dithiocarbamate (

) moiety, which acts as a strong bidentate chelator for transition metals (e.g., Cu, Zn, Ni).

From a spectroscopic standpoint, this molecule presents a unique case study in electron
delocalization.[1] The nitrogen atom's lone pair participates in resonance with the dithiocarboxy
group, imparting significant double-bond character to the

bond.[1] This electronic environment heavily influences the Nuclear Magnetic Resonance
(NMR) chemical shifts, particularly deshielding the protons and carbons adjacent to the
nitrogen.

Chemical Structure & Resonance
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The spectral features are governed by the resonance equilibrium shown below. The
contribution of the iminium form (Structure B) restricts rotation around the

bond and increases the electron density on the sulfur atoms while deshielding the morpholine
ring's nitrogen-adjacent methylene groups.

Resonance Structures

Structure A Delocalization > Structure B

(Neutral N, Anionic S) (C=N Double Bond, Zwitterionic)

Click to download full resolution via product page

Caption: Resonance contributors of the dithiocarbamate moiety. Structure B contributes to the
high rotational barrier and deshielding observed in NMR.

Synthesis & Sample Preparation

To ensure spectral accuracy, the compound must be free of residual reactants (morpholine,

) and byproducts (thiuram disulfides).

Validated Synthesis Protocol

e Reactants: Equimolar amounts of Morpholine and Carbon Disulfide (

) in the presence of Sodium Hydroxide (NaOH).

e Conditions: The reaction is exothermic.[1] Maintain temperature
using an ice bath to prevent decomposition into thiurams.

e Solvent System: Ethanol/Water mixture.[1]

o Purification: Recrystallization from ethanol is critical to remove unreacted morpholine, which
would otherwise obscure the aliphatic region of the NMR spectrum (Morpholine standard
shifts:

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b1311386/docs?utm_src=pdf-body-img#comprehensive-spectral-guide-sodium-morpholine-4-carbodithioate-1
https://cymitquimica.com/cas/873-58-5/
https://cymitquimica.com/cas/873-58-5/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311386?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2.8 and 3.6 ppm).

NMR Sample Preparation[2][3][4][5][6]

e Solvent Choice: Deuterium Oxide (
) is the preferred solvent due to the salt's high polarity. DMSO-
is a viable alternative for comparative studies or mixed-ligand complexation.

» Reference:
o In
: 3-(trimethylsilyl)propionic-2,2,3,3-d4 acid sodium salt (TSP) is recommended (
0.00).
o In DMSO-

: Residual solvent peak (

2.50 for

39.5 for

)-[1]

H NMR Spectral Analysis

The proton NMR spectrum of sodium morpholine-4-carbodithioate is characterized by two
distinct triplet signals corresponding to the methylene groups of the morpholine ring. The
dithiocarbamate group exerts a strong deshielding effect on the

-protons (
).
Quantitative Data Summary
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Chemical Chemical
Proton Shift ( Shift ( Coupling (
Assignment Multiplicity
Count . .
)in ) in DMSO- )
N-CH: 4H Triplet (t) 3.77 ppm 3.77 ppm ~4-5 Hz
O-CH2 4H Triplet (t) 4.36 ppm 4.36 ppm ~4-5 Hz

Note: In some literature, the assignments are debated due to the competing electronegativity of
Oxygen vs. the NCS2 group. However, the accepted assignment for the salt form places the O-
CH2 protons downfield (4.36 ppm) relative to N-CH2 (3.77 ppm) in aqueous media, retaining
the relative order of the parent morpholine but shifted downfield.

Spectral Interpretation[1][3][5][6][7][8][9]

o Deshielding Effect: Compared to free morpholine (N-

2.8 ppm), the N-

protons in the dithiocarbamate salt shift downfield by nearly 1.0 ppm.[1] This confirms the
formation of the

functionality, which withdraws electron density via the resonance effect discussed above.

o Symmetry: The appearance of simple triplets (rather than complex multiplets or splitting into
equatorial/axial sets) indicates that at room temperature, the morpholine ring undergoes
rapid chair-chair interconversion, and the rotation around the

bond is fast enough (or the environment is symmetric enough) to average the signals.

C NMR Spectral Analysis

The Carbon-13 spectrum provides the most definitive confirmation of the dithiocarbamate
structure, specifically through the quaternary carbon signal of the

group.

Quantitative Data Summary
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Chemical Shift Chemical Shift

( (
Assignment Carbon Type Notes
)in ) in DMSO-
; ; Adjacent to
N-CHa Aliphatic 51.40 ppm 51.59 ppm X
Nitrogen
; i Adjacent to
O-CH: Aliphatic 66.13 ppm 66.08 ppm :
Oxygen
Characteristic
-NCS2~ Quaternary 209.36 ppm 204.04 ppm
peak

Spectral Interpretation[1][5][6][7][8][9]

The NCS: Signal (>200 ppm): The carbon atom in the dithiocarbamate group appears at a
very low field (high frequency), typically between 200-215 ppm. This extreme deshielding is
diagnostic of the

double bond character. A shift of 209.36 ppm in
is the "fingerprint" verification of the successful formation of the sodium salt.

Solvent Effects: Note the significant shift of the

carbon between

(209 ppm) and DMSO (204 ppm). This sensitivity is due to the specific solvation of the
anionic sulfur atoms and hydrogen bonding interactions with water, which affect the electron
distribution in the

system.

Experimental Workflow & Logic

The following diagram outlines the logical flow for synthesizing and validating the compound,

ensuring the exclusion of common impurities like thiurams.
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Start: Reagents
Morpholine + CS2 + NaOH

Reaction (<10°C)
Solvent: EtOH/H20

Precipitation & Filtration
Remove excess CS2

l

Check 13C Signal
>200 ppm?

Confirmed: Impurity:
Na-Morpholine-DTC Check for Thiuram (~190 ppm)

Click to download full resolution via product page

Caption: Logical workflow for synthesis and NMR validation. The 200+ ppm shift is the critical
quality gate.

References

o Crystal structure and spectral data of sodium morpholine-4-carbodithioate. Source:
ResearchGate.[1][2] Data Verification: Confirms
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shifts (3.77, 4.36 ppm) and

shifts (51.4, 66.1, 209.4 ppm) in

e Synthesis and Characterization of Morpholinyldithiocarbamato Complexes.

spectral data for the ligand and its metal complexes.

o Spectral studies of dithiocarbamate salts and bond valence sum characterization. Source:
NCBI (PubMed Central). Data Verification: Discusses the deshielding mechanisms in
heterocyclic dithiocarbamates.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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